Cas no 50-78-2 (Aspirin)

Aspirin Properties

Names and Identifiers

• Acetylsalicylic acid
• o-Acetylsalicylic acid 2-Acetoxybenzoic acid
• 2-Acetoxybenzoic acid~Aspirin
• aspirin usp
• O-Acetylsalicylic acid
• Aspirin
• Acetoxybenzoic acid
• Metronidazolum
• 2-(Acetyloxy)benzoic acid
• ACETYLSALICYLIC ACID(RG) PrintBack
• Aspirin (Acetyl Salicylic Acid)
• 2-Acetoxybenzoic acid
• 2-Acetoxybenzoic acid,O-Acetylsalicyl
• 2-Acetoxybenzoic acid,O-Acetylsalicylic acid,ASA
• Adiro
• ASA
• Aspec
• Aspr
• Aspro
• Bayer
• ECM
• Novid
• ronal
• Xaxa
• 阿司匹林
• Acetylsalicylate
• o-Acetoxybenzoic acid
• Polopiryna
• Acylpyrin
• Ecotrin
• Easprin
• Acetophen
• Acenterine
• Acetosal
• Colfarit
• Salicylic acid acetate
• o-Carboxyphenyl acetate
• Enterosarein
• Aspergum
• Salcetogen
• Pharmacin
• Acetosalin
• Premaspin
• Micristin
• Benaspir
• Aspirdrops
• Acetonyl
• Aceticyl
• Temperal
• Acetylin
• Empirin
• Ecolen
• Rhodine
• Endydol
• Saletin
• Rheumintabletten
• Solprin acid
• Acidum acetylsalicylicum
• Globen
• +Expand

• MDL： MFCD00002430
• InChIKey： BSYNRYMUTXBXSQ-UHFFFAOYSA-N
• Inchi： 1S/C9H8O4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5H,1H3,(H,11,12)
• SMILES： O(C(C([H])([H])[H])=O)C1=C([H])C([H])=C([H])C([H])=C1C(=O)O[H]
• BRN： 779271

Computed Properties

• Exact Mass: 180.04200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.042259
• Heavy Atom Count: 13
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Surface Charge: 0
• Topological Polar Surface Area: 63.6
• Molecular Weight: 180.16

Experimental Properties

• LogP: 1.31010
• PSA: 63.60000
• Merck: 14,851
• Refractive Index: 1.4500 (estimate)
• Water Partition Coefficient: 3.3 g/L (20 oC)
• Boiling Point: 140°C
• Melting Point: 134-136?°C(lit.)
• Vapor Pressure: 0.000124mmHg at 25°C
• Flash Point: 250 °C
• Solubility: H2O: 10 mg/mL at 37 °C
• Color/Form: White to off white crystalline powder
• Stability/Shelf Life: Stable. Keep dry. Incompatible with strong oxidizing agents, strong bases, strong acids, various other compounds such as iodides, iron salts, quinine salts, etc.
• Solubility: Soluble in ethanol and ether, slightly soluble in water.
• Sensitiveness: Sensitive to humidity
• pka: 3.5(at 25℃)
• Density: 1.35
• Odor: Odorless, but in moist air it is gradually hydrolyzed and acquires odor of acetic acid

Aspirin Security Information

• Symbol: GHS06
• RTECS：VO0700000
• WGK Germany：1
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1851
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Prompt：dangerous
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidants and food additives
• PackingGroup：III
• Risk Phrases： 22-36/37/38
• Signal Word：Danger
• TSCA：Yes
• Toxicity：LD50 orally in mice, rats: 1.1, 1.5 g/kg (Hart)
• HazardClass：6.1

Aspirin Customs Data

• HS CODE：3004909090
• Customs Data：

  China Customs Code:

  2916310020

  Overview:

  2916310020 2-(Acetoxy group)Benzoic acid Tax refund rate:0.0% Regulatory conditions:S(Import and Export Pesticide Registration Certificate)

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  S.Import and Export Pesticide Registration Certificate

  Summary:

  2916310020 2-acetoxybenzoic acid

Related Categories

• Other Chemical additives Functional Additives